(2-Bromo-5-chloro-3-thienyl)(3-chlorophenyl)methanol

• CAS RN: 1014644-80-4
• Molecular Formula: C11H7BrCl2OS
• Molecular Weight: 338.0 g/mol
• IUPAC Name: (2-bromo-5-chlorothiophen-3-yl)-(3-chlorophenyl)methanol
• InChI: InChI=1S/C11H7BrCl2OS/c12-11-8(5-9(14)16-11)10(15)6-2-1-3-7(13)4-6/h1-5,10,15H
• InChI Key: VLDOMAFTKZMPSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(C2=C(SC(=C2)Cl)Br)O

Description

(2-Bromo-5-chloro-3-thienyl)(3-chlorophenyl)methanol is a useful research compound. Its molecular formula is C11H7BrCl2OS and its molecular weight is 338.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-chlorothiophene-3-carbaldehyde from Example 1, Step 3 (2.50 g, 11.1 mmol) in THF/ether at −78° C. was added 3-chlorophenylmagnesium bromide (26.6 mL, 0.5M in THF) in 2 min. and the mixture was stirred at −78° C. for 5 min., quenched with saturated NH4Cl/water and extracted with ethyl acetate. The organic layer was washed with brine, dried over MgSO4 and filtered. The filtrate was concentrated and the residue was purified by flash chromatography (10-20% EtOAc/hexanes) to give the desired product.